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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

Cat. No.: B1266755

Essential Safety and Handling Guide for 2-
Butoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of 2-Butoxybenzaldehyde.

This document provides immediate, essential safety protocols and logistical information for the
handling of 2-Butoxybenzaldehyde (CAS No. 7091-13-6) in a laboratory setting. Adherence to
these guidelines is crucial for ensuring personnel safety and maintaining experimental integrity.

Key Physical and Chemical Properties

A thorough understanding of the chemical's properties is the foundation of safe handling. The
following table summarizes the key quantitative data for 2-Butoxybenzaldehyde.
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Property Value Source(s)
Molecular Formula C11H1402 [1]
Molecular Weight 178.23 g/mol [1]
Physical State Liquid at room temperature [2]
Boiling Point 281.1 °C at 760 mmHg [3]
Not applicable (liquid at room
temperature). One source
Melting Point reports 183°C, which is likely [3][4]
erroneous or refers to a
different substance.
Flash Point 119.1 °C (246.4 °F) [3]
Density 1.02 g/cm3 [3]
Refractive Index 1.525 [3]

Vapor Pressure

No experimental data

available.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-

Butoxybenzaldehyde to minimize exposure and ensure safety.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Gloves should be inspected for

integrity before each use.

Prevents skin contact, which

can cause irritation.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes,
which can cause serious

irritation.

Skin and Body Protection

A laboratory coat must be
worn. For larger quantities or
where there is a significant risk
of splashing, a chemical-
resistant apron and sleeves

are recommended.

Protects skin from accidental

contact.

Respiratory Protection

Not typically required when
handled in a well-ventilated
area or a chemical fume hood.
If vapors or mists are
generated and ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Prevents respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps to ensure the safe handling of 2-Butoxybenzaldehyde

throughout your experimental workflow.

e Preparation and Area Setup:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible and

unobstructed.
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o Clear the workspace of any unnecessary items and potential ignition sources.

o Assemble all necessary equipment and reagents before handling the chemical.

Donning Personal Protective Equipment (PPE):

o Put on a lab coat, ensuring it is fully buttoned.

o Don the appropriate chemical-resistant gloves.

o Wear safety glasses with side shields or goggles.

Handling and Dispensing:

o Carefully open the container, avoiding any splashes or generation of aerosols.

o Use a clean, compatible pipette or other dispensing tool to transfer the desired amount of
2-Butoxybenzaldehyde.

o Keep the container tightly sealed when not in use.
During the Experiment:
o Avoid direct contact with the chemical.

o If heating the substance, do so in a controlled manner using a heating mantle or water
bath, and ensure adequate ventilation to handle any vapors.

o Continuously monitor the experiment for any unexpected changes.
Post-Experiment:
o Properly label all containers with waste material.

o Decontaminate any surfaces that may have come into contact with the chemical using an
appropriate solvent and then soap and water.

o Remove PPE in the correct order to avoid cross-contamination: gloves first, then goggles,
and finally the lab coat.
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o Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Type

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the
affected area thoroughly with soap and water for
at least 15 minutes. Seek medical attention if

irritation persists.

Inhalation

Move the affected person to fresh air. If
breathing is difficult, provide oxygen. If breathing
has stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Minor Spill

For a small spill, absorb the material with an
inert absorbent (e.g., vermiculite, sand). Collect
the absorbed material into a sealed, labeled
container for proper disposal. Clean the spill
area with an appropriate solvent and then wash
with soap and water. Ensure adequate

ventilation during cleanup.

Major Spill

Evacuate the immediate area and alert others. If
the spill is large or in a poorly ventilated area,
contact your institution's emergency response

team.

Disposal Plan
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Proper disposal of 2-Butoxybenzaldehyde and its contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 2-Butoxybenzaldehyde, including unused chemical, reaction
byproducts, and contaminated materials (e.g., gloves, absorbent pads, pipette tips), in a
dedicated, properly labeled, and sealed waste container.

o The container should be made of a material compatible with the chemical.
+ Waste Storage:

o Store the waste container in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

e Disposal Method:

o 2-Butoxybenzaldehyde and its waste should be disposed of as hazardous chemical
waste.

o The primary recommended method of disposal is through licensed incineration at a
permitted hazardous waste facility.

o Do not dispose of this chemical down the drain or in regular trash.
e Institutional Guidelines:

o Always follow your institution's specific guidelines and procedures for hazardous waste
disposal. Contact your Environmental Health and Safety (EHS) department for guidance.

Visual Workflow for Handling 2-
Butoxybenzaldehyde
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Caption: Workflow for the safe handling of 2-Butoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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